Cas no 67880-11-9 (2-Azidoacetaldehyde)

• Product Name: 2-Azidoacetaldehyde
• CAS No: 67880-11-9
• MF: C₂H₃N₃O
• MW: 85.0647194385529
• MDL: MFCD23908766
• CID: 2798488
• PubChem ID: 11829355
• Update Time: 2025-10-10

2-Azidoacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Azidoacetaldehyde
• DTXCID90424756
• F8885-6473
• DTXSID50473942
• FSLTZPDURFOPLT-UHFFFAOYSA-N
• azido-acetaldehyde
• EN300-279514
• AKOS019037221
• 67880-11-9

• MDL： MFCD23908766
• Inchi： 1S/C2H3N3O/c3-5-4-1-2-6/h2H,1H2
• InChI Key： FSLTZPDURFOPLT-UHFFFAOYSA-N
• SMILES： O=CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 85.027611728Da
• Monoisotopic Mass: 85.027611728Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 82.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 31.4Ų

Additional information on 2-Azidoacetaldehyde

Comprehensive Overview of 2-Azidoacetaldehyde (CAS No. 67880-11-9): Properties, Applications, and Research Insights

2-Azidoacetaldehyde (CAS No. 67880-11-9) is a specialized organic compound that has garnered significant attention in synthetic chemistry and material science due to its unique azido functional group and reactive aldehyde moiety. This compound serves as a versatile building block in the synthesis of heterocycles, pharmaceuticals, and advanced polymers. Researchers and industries are increasingly exploring its potential in click chemistry applications, where its azide group enables efficient cycloaddition reactions with alkynes.

The molecular structure of 2-Azidoacetaldehyde combines an azide (-N3) and an aldehyde (-CHO) group, making it highly reactive in nucleophilic additions and cyclization reactions. Its CAS registry number, 67880-11-9, is frequently searched in chemical databases for purity specifications and safety data. Recent studies highlight its role in developing bioorthogonal probes and fluorescent tags, aligning with the growing demand for non-invasive imaging tools in biomedical research.

In the context of green chemistry, 2-Azidoacetaldehyde is being investigated as a precursor for sustainable polymer production. Its ability to form stable triazole linkages via CuAAC reactions (Copper-Catalyzed Azide-Alkyne Cycloaddition) supports the design of biodegradable materials—a hot topic in environmental science. Users often search for "azidoaldehyde derivatives" or "click chemistry reagents" to identify alternatives for eco-friendly synthesis routes.

From a commercial perspective, suppliers of 2-Azidoacetaldehyde emphasize its high purity (>98%) and stability under controlled conditions. Analytical techniques like NMR spectroscopy and HPLC are critical for quality verification, as impurities may affect downstream applications. The compound’s shelf life and storage recommendations (e.g., refrigeration under inert gas) are common queries among laboratory professionals.

Emerging trends also link 2-Azidoacetaldehyde to drug discovery, particularly in fragment-based drug design. Its small molecular weight and bifunctional reactivity allow for rapid scaffold diversification, addressing the need for novel kinase inhibitors and antiviral agents. Online forums frequently discuss its use in combinatorial libraries, reflecting the compound’s relevance in high-throughput screening.

Safety remains a priority when handling 2-Azidoacetaldehyde. While not classified as hazardous under standard regulations, proper PPE (e.g., gloves, goggles) and ventilation are advised due to its potential irritant properties. Researchers often seek "safe handling of azido compounds" guidelines to mitigate risks during experiments.

In summary, 2-Azidoacetaldehyde (CAS No. 67880-11-9) bridges fundamental research and industrial innovation. Its dual functionality supports advancements in bioconjugation, materials science, and medicinal chemistry, making it a compound of enduring interest. As sustainable and precision chemistry evolve, this molecule is poised to play a pivotal role in next-generation scientific breakthroughs.